3-[4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]-1lambda6,2-benzothiazole-1,1-dione

• IUPAC Name: 1-[1-(1,1-dioxo-1,2-benzothiazol-3-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C21H20N4O4S/c26-19-14-24(21(27)25(19)16-6-2-1-3-7-16)15-10-12-23(13-11-15)20-17-8-4-5-9-18(17)30(28,29)22-20/h1-9,15H,10-14H2
• InChI Key: KLWKPHUBNYKYHO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CC(=O)N(C2=O)C3=CC=CC=C3)C4=NS(=O)(=O)C5=CC=CC=C54
• Molecular Formula: C21H20N4O4S
• Molecular Weight: 424.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an imidazolidine ring (a five-membered ring with two nitrogen atoms), a piperidine ring (a six-membered ring with one nitrogen atom), and a benzothiazole ring (a fused ring system containing a benzene ring and a thiazole ring). The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the imidazolidine and piperidine rings, and the attachment of these rings to the benzothiazole ring. The exact synthetic route would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed based on its IUPAC name and the functional groups it contains. The presence of multiple rings suggests that this compound could have a fairly rigid structure, which could influence its chemical reactivity and its interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the functional groups it contains. For example, the imidazolidine ring might be able to participate in reactions with electrophiles or nucleophiles, and the benzothiazole ring might be able to undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups, and its melting and boiling points would depend on the strength of the intermolecular forces it can form.

Scientific Research Applications

Antibacterial Activity

. Researchers have explored their effectiveness against bacterial strains such as Staphylococcus aureus, Bacillus subtilis, Pseudomonas aeruginosa, and Escherichia coli. Investigating the specific antibacterial mechanisms and potential clinical applications is crucial.

Antifungal Potential

. Researchers have tested their efficacy against fungal pathogens like Aspergillus niger and Fusarium oxysporum. Understanding the molecular interactions and identifying novel targets for antifungal drug development is an ongoing area of interest.

Anti-Inflammatory Effects

. Investigating their impact on inflammatory pathways, cytokine regulation, and immune responses could provide insights into managing inflammatory diseases.

Antioxidant and Cellular Protection

Oxidative stress plays a role in various diseases. Pyrazolines, including our compound, have been studied for their antioxidant activity. .

Neurotoxicity and Acetylcholinesterase Inhibition

Our compound’s structure suggests potential interactions with neural systems. Researchers have explored its effects on acetylcholinesterase (AchE) activity. . Investigating its neurotoxic potential and understanding the underlying mechanisms are critical.

• Biological activities of a newly synthesized pyrazoline derivative
• Synthesis and antimicrobial activity of some new 3–[5-(4-substituted)phenyl-1,3,4-oxadiazole-2-yl]-2-styryl quinazoline-4 (3H)-one

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. For example, if this compound is a drug, it might interact with a specific protein in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and properties. For example, if it is a drug, it could have side effects or toxicities that need to be considered.

Future Directions

The future directions for research on this compound could include further studies to understand its properties and potential applications. For example, if it is a drug, it could be studied in clinical trials to determine its efficacy and safety.